Cas no 73823-51-5 (1-(1-azabicyclo[2.2.2]oct-3-ylamino)-3-(3-methylphenoxy)propan-2-ol)

• Product Name: 1-(1-azabicyclo[2.2.2]oct-3-ylamino)-3-(3-methylphenoxy)propan-2-ol
• CAS No: 73823-51-5
• MF: C₁₇H₂₆N₂O₂
• MW: 290.400544643402
• CID: 1764379
• PubChem ID: 3056650
• Update Time: 2025-04-21

1-(1-azabicyclo[2.2.2]oct-3-ylamino)-3-(3-methylphenoxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-azabicyclo[2.2.2]oct-3-ylamino)-3-(3-methylphenoxy)propan-2-ol
• 1-(1-azabicyclo[2.2.2]octan-3-ylamino)-3-(3-methylphenoxy)propan-2-ol
• 73823-51-5
• 3-(beta-Hydroxy-gamma-(3-tolyloxy)propylamino)quinuclidine
• BRN 5277579
• DTXSID90994888
• 2-Propanol, 1-(3-quinuclidinylamino)-3-(m-tolyloxy)-
• 1-[(1-Azabicyclo[2.2.2]octan-3-yl)amino]-3-(3-methylphenoxy)propan-2-ol

• Inchi： 1S/C17H26N2O2/c1-13-3-2-4-16(9-13)21-12-15(20)10-18-17-11-19-7-5-14(17)6-8-19/h2-4,9,14-15,17-18,20H,5-8,10-12H2,1H3
• InChI Key： YJXWUQZNIUMTHI-UHFFFAOYSA-N
• SMILES： OC(COC1C=CC=C(C)C=1)CNC1CN2CCC1CC2

Computed Properties

• Exact Mass: 290.199428076g/mol
• Monoisotopic Mass: 290.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• Density: 1.15
• Boiling Point: 461.8°C at 760 mmHg
• Flash Point: 233.1°C
• Refractive Index: 1.584